Cas no 1706277-26-0 (1'-[(5-ethylthiophen-2-yl)sulfonyl]-4-(1,3-thiazol-2-yloxy)-1,4'-bipiperidine)

• Product Name: 1'-[(5-ethylthiophen-2-yl)sulfonyl]-4-(1,3-thiazol-2-yloxy)-1,4'-bipiperidine
• CAS No: 1706277-26-0
• MF: C₁₉H₂₇N₃O₃S₃
• MW: 441.630980730057
• CID: 5366302
• Update Time: 2025-10-29

1'-[(5-ethylthiophen-2-yl)sulfonyl]-4-(1,3-thiazol-2-yloxy)-1,4'-bipiperidine Chemical and Physical Properties

Names and Identifiers

• 2-[1-[1-(5-ethylthiophen-2-yl)sulfonylpiperidin-4-yl]piperidin-4-yl]oxy-1,3-thiazole
• 1'-[(5-ethylthiophen-2-yl)sulfonyl]-4-(1,3-thiazol-2-yloxy)-1,4'-bipiperidine

• Inchi： 1S/C19H27N3O3S3/c1-2-17-3-4-18(27-17)28(23,24)22-12-5-15(6-13-22)21-10-7-16(8-11-21)25-19-20-9-14-26-19/h3-4,9,14-16H,2,5-8,10-13H2,1H3
• InChI Key： RLFZDXKSTIHVFM-UHFFFAOYSA-N
• SMILES： S1C=CN=C1OC1CCN(C2CCN(S(C3SC(CC)=CC=3)(=O)=O)CC2)CC1

Additional information on 1'-[(5-ethylthiophen-2-yl)sulfonyl]-4-(1,3-thiazol-2-yloxy)-1,4'-bipiperidine

Introduction to 1'-[(5-ethylthiophen-2-yl)sulfonyl]-4-(1,3-thiazol-2-yloxy)-1,4'-bipiperidine (CAS No. 1706277-26-0)

The compound 1'-[(5-ethylthiophen-2-yl)sulfonyl]-4-(1,3-thiazol-2-yloxy)-1,4'-bipiperidine (CAS No. 1706277-26-0) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel pharmacophores for therapeutic applications. This heterocyclic molecule combines structural features from thiazole, thiophene, and piperidine scaffolds, which are well-documented for their biological activity and potential in drug development.

Recent studies have highlighted the importance of bipiperidine derivatives in medicinal chemistry due to their ability to enhance binding affinity and selectivity in target proteins. The presence of the sulfonyl group at the 1' position and the thiazol-2-yloxy moiety at the 4 position introduces unique electronic and steric properties that can modulate interactions with biological targets. This compound has garnered attention for its potential as a scaffold for developing small-molecule inhibitors.

The 5-ethylthiophen-2-yl substituent further contributes to the molecular complexity, providing a platform for further derivatization and optimization. Thiophene derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The combination of these structural elements in 1'-[(5-ethylthiophen-2-yl)sulfonyl]-4-(1,3-thiazol-2-yloxy)-1,4'-bipiperidine suggests a multifaceted pharmacological profile that warrants further investigation.

In the context of current research trends, this compound aligns with the growing interest in structure-based drug design and the development of polypharmacological agents. The bipiperidine core is particularly relevant in the design of G protein-coupled receptor (GPCR) modulators, which are implicated in a wide range of diseases. The sulfonyl group can serve as a critical pharmacophore for interactions with acidic residues in protein targets, enhancing binding affinity.

Moreover, the thiazol-2-yloxy group introduces a polar aromatic ring system that can engage in hydrogen bonding or π-stacking interactions with biological targets. These interactions are crucial for optimizing drug-like properties such as solubility, permeability, and metabolic stability. The structural features of this compound make it an attractive candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have enabled more efficient screening and optimization of such compounds. Molecular modeling studies can predict binding modes and affinity profiles, guiding experimental efforts towards more potent and selective derivatives. The integration of experimental data with computational methods has been instrumental in accelerating drug discovery pipelines.

The synthesis of 1'-[(5-ethylthiophen-2-yl)sulfonyl]-4-(1,3-thiazol-2-yloxy)-1,4'-bipiperidine involves multi-step organic transformations that require careful consideration of reaction conditions to ensure high yield and purity. Key synthetic steps include sulfonylation reactions, nucleophilic substitution at the thiazole ring, and coupling reactions to form the bipiperidine core. Advances in synthetic methodologies have made it possible to construct complex heterocyclic frameworks with greater precision.

Biological evaluation of this compound has revealed promising preliminary results in vitro. Initial assays have shown activity against several targets relevant to human health conditions such as inflammation and cancer. The dual functionality provided by the bipiperidine core and the aromatic substituents suggests potential for modulating multiple signaling pathways simultaneously.

The sulfonyl group has been extensively studied for its role in enhancing bioactivity through hydrogen bonding and electrostatic interactions with biological targets. In contrast, the thiazol-2-yloxy moiety contributes to molecular flexibility while maintaining aromaticity for π-stacking interactions. These features collectively contribute to favorable pharmacokinetic properties such as oral bioavailability and tissue distribution.

Future research directions may focus on exploring analogs of this compound to optimize potency and selectivity. Structural modifications can be guided by insights from crystallographic studies of protein-ligand complexes or by using machine learning models to predict optimal substituents based on large datasets. Such approaches can significantly reduce the time and cost associated with drug discovery.

The development of novel therapeutics requires a comprehensive understanding of molecular interactions at both atomic and macroscopic levels. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry have been invaluable in elucidating structures and mechanisms of action. These tools provide critical data for refining lead compounds into viable drug candidates.

In conclusion,1'-[(5-ethylthiophen-2-yl)sulfonyl]-4-(1,3-thiazol-2-yloxy)-1,4'-bipiperidine represents a promising candidate for further development in medicinal chemistry. Its unique structural features offer opportunities for designing next-generation therapeutics targeting complex diseases. Continued research efforts will be essential to fully realize its potential as a scaffold for innovative drug discovery.